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Cat. No.: B15587345

Get Quote

Initial Clarification: The query for "DS-437" did not yield a specific drug candidate in preclinical

or clinical development for which off-target profile data is publicly available. However, extensive

research points to a likely reference to WOBE437, a compound investigated as an anandamide

reuptake inhibitor. This guide therefore focuses on the off-target profile of WOBE437 and

provides a comparative analysis against other relevant compounds.

This guide presents a comparative analysis of the off-target profile of WOBE437, an

experimental agent identified as a modulator of the endocannabinoid system. For researchers

and drug development professionals, understanding the off-target interactions of a compound

is critical for interpreting its biological effects and anticipating potential adverse events. This

document summarizes the known off-targets of WOBE437, compares its profile with other

anandamide transport inhibitors, and provides detailed experimental methodologies for the

cited studies.

Comparative Off-Target Profiles
The following table summarizes the known off-target interactions of WOBE437 in comparison

to other inhibitors of anandamide transport, AM404 and VDM11.
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Compound
Primary Target
(Intended)

Identified Off-
Targets

Off-Target
Affinity/Effect

WOBE437
Anandamide

Transporter (putative)

Saccharopine

dehydrogenase-like

oxidoreductase

(SCCPDH), Vesicle

amine transport 1

(VAT1),

Ferrochelatase

(FECH)

Low micromolar

affinity (10 µM) for

identified off-targets[1]

AM404
Anandamide

Transporter (putative)

TRPV1 vanilloid

receptors

Full agonist at TRPV1

with at least 10-fold

higher affinity and

efficacy than for the

anandamide

transporter[2]

VDM11
Anandamide

Transporter (putative)

More selective than

AM404, off-target

profile not extensively

detailed in cited

literature.

N/A

Experimental Methodologies
A comprehensive understanding of a compound's off-target profile is contingent on the

methods used for its identification. The off-targets for WOBE437 were identified using a

chemical proteomics approach.

Chemical Proteomics for WOBE437 Off-Target
Identification
The experimental workflow for identifying the off-targets of WOBE437 involved the synthesis of

a photoactivatable probe derivative of the compound, followed by affinity-based protein profiling

in a relevant cell line.
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Experimental Workflow:

Probe Synthesis

Cellular Treatment

Target Enrichment

Protein Identification

Synthesize pac-WOBE

Incubate Neuro-2a cells with pac-WOBE

UV Irradiation (350 nm)

Cell Lysis

Click Chemistry with Biotin-N3

Avidin Bead Enrichment

On-bead Tryptic Digestion

LC-MS/MS Analysis

Protein Identification
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Workflow for WOBE437 off-target identification.

Detailed Protocol:

Probe Synthesis: A photoactivatable and clickable analog of WOBE437, termed pac-WOBE,

was synthesized. This probe retains the core structure of WOBE437 but includes a

photoreactive group and a tag for subsequent enrichment.

Cellular Incubation and Crosslinking: Mouse neuroblastoma (Neuro-2a) cells were incubated

with pac-WOBE. Covalent crosslinking of the probe to its binding partners was induced by

UV irradiation.

Cell Lysis and Target Enrichment: The cells were lysed, and the probe-bound proteins were

conjugated to a biotin tag via click chemistry. Biotinylated proteins were then enriched using

avidin-coated beads.

Protein Identification: The enriched proteins were digested into peptides and identified using

liquid chromatography-tandem mass spectrometry (LC-MS/MS). Proteins that were

significantly enriched in the UV-irradiated samples compared to controls were identified as

off-targets.[3][4]

Signaling Pathways and Off-Target Context
The identified off-targets of WOBE437, SCCPDH, VAT1, and FECH, are involved in diverse

cellular processes that are distinct from the intended endocannabinoid signaling pathway.

Endocannabinoid Signaling Pathway
WOBE437 was initially investigated for its role in modulating the endocannabinoid system by

inhibiting the reuptake of anandamide (AEA), thereby increasing its availability to activate

cannabinoid receptors (CB1 and CB2).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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